Cas no 774239-40-6 (Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
• CAS No: 774239-40-6
• MF: C₁₄H₁₇IN₂O₂
• MW: 372.201455831528
• CID: 1784626
• PubChem ID: 58767067
• Update Time: 2025-04-21

Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
• 774239-40-6
• SCHEMBL5912950
• DB-388197
• tert-butyl (5-cyano-2-iodobenzyl)(methyl)carbamate

• Inchi： 1S/C14H17IN2O2/c1-14(2,3)19-13(18)17(4)9-11-7-10(8-16)5-6-12(11)15/h5-7H,9H2,1-4H3
• InChI Key： LKNCDUUMPACTEC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C=C1CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 372.03311
• Monoisotopic Mass: 372.03348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33